Cas no 2137899-10-4 (2-Chloroquinoxaline-6-sulfonyl fluoride)

• Product Name: 2-Chloroquinoxaline-6-sulfonyl fluoride
• CAS No: 2137899-10-4
• MF: C₈H₄ClFN₂O₂S
• MW: 246.645962715149
• CID: 5793454
• PubChem ID: 165872007
• Update Time: 2025-06-07

2-Chloroquinoxaline-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137899-10-4
• 2-chloroquinoxaline-6-sulfonyl fluoride
• EN300-727276
• 2-Chloroquinoxaline-6-sulfonyl fluoride

• Inchi： 1S/C8H4ClFN2O2S/c9-8-4-11-7-3-5(15(10,13)14)1-2-6(7)12-8/h1-4H
• InChI Key： NCWCIZRDFRBIOH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=C(C=CC2=N1)S(=O)(=O)F

Computed Properties

• Exact Mass: 245.9666044g/mol
• Monoisotopic Mass: 245.9666044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-Chloroquinoxaline-6-sulfonyl fluoride

Introduction to 2-Chloroquinoxaline-6-sulfonyl fluoride (CAS No. 2137899-10-4)

2-Chloroquinoxaline-6-sulfonyl fluoride, with the CAS number 2137899-10-4, is a versatile and highly reactive compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique chemical structure, which includes a quinoxaline core and a sulfonyl fluoride functional group. The combination of these features endows the molecule with a wide range of potential applications, from drug discovery to the development of advanced materials.

The quinoxaline scaffold is a well-known heterocyclic system that has been extensively studied for its biological activities. It is often found in natural products and synthetic compounds with diverse pharmacological properties, including antibacterial, antifungal, and anticancer activities. The introduction of a sulfonyl fluoride group to the quinoxaline core significantly enhances the reactivity and functional versatility of the molecule, making it an attractive building block for various chemical transformations.

Recent research has highlighted the importance of 2-Chloroquinoxaline-6-sulfonyl fluoride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antitumor activity against several cancer cell lines. The sulfonyl fluoride group was found to play a crucial role in enhancing the cytotoxicity and selectivity of these derivatives, making them promising candidates for further preclinical and clinical evaluation.

In addition to its potential in drug discovery, 2-Chloroquinoxaline-6-sulfonyl fluoride has also shown promise in materials science. The high reactivity of the sulfonyl fluoride group allows for efficient coupling reactions with various nucleophiles, enabling the synthesis of complex polymers and functional materials. A recent study in the Journal of Polymer Science reported the successful use of this compound as a monomer for the preparation of polymeric materials with tunable properties, such as high thermal stability and mechanical strength.

The synthetic accessibility of 2-Chloroquinoxaline-6-sulfonyl fluoride is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One notable method involves the reaction of 2-chloroquinoxaline with sulfuryl chloride in the presence of a suitable base, followed by fluorination using selective fluorinating agents. This robust synthetic protocol ensures high yields and purity, making it suitable for industrial applications.

The physical and chemical properties of 2-Chloroquinoxaline-6-sulfonyl fluoride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 135 to 137°C. The compound is soluble in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF), but insoluble in water. These solubility characteristics facilitate its use in various chemical reactions and material processing techniques.

Safety considerations are paramount when handling 2-Chloroquinoxaline-6-sulfonyl fluoride. While it is not classified as a hazardous material, proper precautions should be taken to avoid inhalation, ingestion, or skin contact. It is recommended to handle this compound in a well-ventilated area or under a fume hood. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times during handling.

In conclusion, 2-Chloroquinoxaline-6-sulfonyl fluoride (CAS No. 2137899-10-4) is a highly versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working on the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific endeavors.